Cas no 22745-68-2 (3-amino-N,N-diethyl-4-(morpholin-4-yl)benzene-1-sulfonamide)

• Product Name: 3-amino-N,N-diethyl-4-(morpholin-4-yl)benzene-1-sulfonamide
• CAS No: 22745-68-2
• MF: C₁₄H₂₃N₃O₃S
• MW: 313.415722131729
• MDL: MFCD02706600
• CID: 268231
• PubChem ID: 3695950
• Update Time: 2025-08-05

3-amino-N,N-diethyl-4-(morpholin-4-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,3-amino-N,N-diethyl-4-(4-morpholinyl)-
• 3-amino-N,N-diethyl-4-morpholin-4-ylbenzenesulfonamide
• 3-AMINO-N,N-DIETHYL-4-MORPHOLIN-4-YL-BENZENESULFONAMIDE
• N-<2-Amino-4-(diaethylsulfamoyl)phenyl>morpholin
• 3-amino-N,N-diethyl-4-(morpholin-4-yl)benzene-1-sulfonamide
• CS-0218883
• DTXSID60395166
• CCG-301600
• 3-Amino-N,N-diethyl-4-morpholinobenzenesulfonamide
• Z56787886
• Tert-Butyloctahydro-1,6-naphthyridine-6(7H)-carboxylate
• EN300-02373
• 3-amino-N, N-diethyl-4-morpholin-4-ylbenzenesulfonamide
• 22745-68-2
• AKOS000115420
• MFCD02706600

• MDL： MFCD02706600
• Inchi： 1S/C14H23N3O3S/c1-3-17(4-2)21(18,19)12-5-6-14(13(15)11-12)16-7-9-20-10-8-16/h5-6,11H,3-4,7-10,15H2,1-2H3
• InChI Key： IBOWQDDJQHTVSZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)N)N1CCOCC1)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 313.14600
• Monoisotopic Mass: 313.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.236
• Boiling Point: 503.6°C at 760 mmHg
• Flash Point: 258.4°C
• Refractive Index: 1.574
• PSA: 84.25000
• LogP: 2.86290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 3-amino-N,N-diethyl-4-(morpholin-4-yl)benzene-1-sulfonamide

3-Amino-N,N-Diethyl-4-(Morpholin-4-Yl)Benzene-1-Sulfonamide (CAS No. 22745-68-2)

The compound 3-amino-N,N-diethyl-4-(morpholin-4-yl)benzene-1-sulfonamide (CAS No. 22745-68-2) is a structurally complex organic molecule with significant potential in various fields, particularly in pharmaceutical and agrochemical applications. This compound is characterized by its unique combination of functional groups, including an amino group, a sulfonamide group, and a morpholine ring, which contribute to its diverse chemical properties and reactivity.

Recent studies have highlighted the importance of sulfonamides as key intermediates in drug design, owing to their ability to modulate enzyme activity and receptor binding. The presence of the morpholine ring in this compound adds further complexity, as it can act as a hydrogen bond donor or acceptor, enhancing the molecule's bioavailability and stability. This makes 3-amino-N,N-diethyl-4-(morpholin-4-yl)benzene-1-sulfonamide a promising candidate for the development of novel therapeutic agents targeting various diseases, including cancer and inflammatory conditions.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzene sulfonamide derivative. The introduction of the amino group at the 3-position and the morpholine ring at the 4-position requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize this process, aligning with the growing demand for sustainable and efficient chemical manufacturing practices.

In terms of applications, 3-amino-N,N-diethyl-4-(morpholin-4-yl)benzene-1-sulfonamide has shown potential as a lead compound in drug discovery programs. Its ability to inhibit key enzymes involved in cellular signaling pathways makes it a valuable tool for studying disease mechanisms. For instance, recent research has demonstrated its efficacy in inhibiting kinases associated with cancer progression, suggesting its potential role in anti-cancer therapies.

Moreover, this compound has been explored for its agrochemical applications, particularly as a fungicide or herbicide. The sulfonamide group is known to exhibit broad-spectrum activity against plant pathogens, while the morpholine ring enhances its stability under environmental conditions. These properties make it a viable candidate for developing eco-friendly agricultural chemicals that can contribute to sustainable crop protection.

From an analytical standpoint, the characterization of 3-amino-N,N-diethyl-4-(morpholin-4-yl)benzene-1-sulfonamide has been achieved using advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into its molecular structure and purity, ensuring compliance with quality standards required for pharmaceutical and agrochemical applications.

In conclusion, 3-amino-N,N-diethyl-4-(morpholin-4-yli)benzene-sulfonamide (CAS No. 22745682) represents a versatile molecule with wide-ranging applications across multiple industries. Its unique combination of functional groups and favorable chemical properties positions it as a valuable asset in both drug discovery and agricultural chemistry. As research continues to uncover its full potential, this compound is poised to make significant contributions to advancing human health and sustainable agriculture.